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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of iron methoxide and
related iron-alkoxide species in catalyzing organic cross-coupling reactions. Iron, as an earth-
abundant and low-toxicity metal, presents a sustainable alternative to precious metal catalysts
like palladium.[1] While the use of a pre-formed, isolated iron methoxide catalyst is not widely
documented, its in-situ generation from common iron precursors and alkoxide bases is a key
strategy in achieving efficient carbon-carbon and carbon-nitrogen bond formation.

This document details the application of in-situ generated iron methoxide in Suzuki-Miyaura,
Kumada, and Buchwald-Hartwig type cross-coupling reactions, providing structured data,
detailed experimental protocols, and mechanistic diagrams to facilitate their adoption in
research and development laboratories.

Data Presentation: Performance in Cross-Coupling
Reactions

The following tables summarize the quantitative data from key studies on iron-catalyzed cross-
coupling reactions where alkoxide bases, which can generate iron alkoxide species in situ,
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were employed.

Table 1: Iron-Catalyzed Suzuki-Miyaura C(sp?)—C(sp?3) Cross-Coupling Using a Potassium
Alkoxide Base[2][3]

Aryl Boronic

Entry Alkyl Bromide  Product Yield (%)
Ester
3,5-(CF3)2CeHs- 3,5-(CF3)2CesH3-
1 n-Hexyl-Br >97
BNeo n-Hexyl
4-CF3-CeHa- 4-CF3-CeHa-n-
2 n-Hexyl-Br 95
BNeo Hexyl
4-F-CeHa-n-
3 4-F-CeHa-BNeo n-Hexyl-Br 95
Hexyl
3,5-(CF3)2CeHs- 3,5-(CF3)2CeHs-
4 Cyclohexyl-Br 91
BNeo Cyclohexyl
4-CF3-CeHa- 4-CF3-CeHa-
5 Cyclohexyl-Br 88
BNeo Cyclohexyl

Reaction Conditions: 10 mol% (FI)Fe(CH2SiMes)(py) precatalyst, 1.5 equiv. KOEt,
Fluorobenzene (0.2 M), 80 °C, 24 h. BNeo = neopenty! glycol boronic ester.[2][3]

Table 2: Iron-Catalyzed Kumada Cross-Coupling of Alkyl Halides with Aryl Grignard
Reagents[1]
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Aryl
Alkyl Grignar  Catalyst o Temp ) Yield
Entry . Additive Time (h)
Halide d (mol%) (°C) (%)
Reagent
n- Biphenyl-
1 FeCls(5) TMEDA -5 0.5 92.3

Ci2H2sBr  MgBr

n- Biphenyl-

2 FeClz (5) TMEDA -5 0.5 90.1
CioH21Br  MgBr
n- Biphenyl-

3 FeClz (5) TMEDA -5 0.5 88.5
CsHa17Br MgBr
n- Biphenyl-

4 FeCls (5) TMEDA -5 0.5 85.2

CeH13Br MgBr

Reaction Conditions: Alkyl halide (50 mmol), FeCls (5 mol%), biphenylmagnesium bromide (1.3
equiv), TMEDA (1.3 equiv), THF.[1]

Table 3: Iron-Catalyzed Buchwald-Hartwig Type C-N Coupling

) ] Catalyst ]
Entry Aryl Halide Amine Base Yield (%)
(mol%)
3- : :
Diphenylamin
1 lodocarbazol Fe(acac)s (5) EtMgBr 74
e
e
3- 4-
2 lodocarbazol Methoxydiph Fe(acac)s (5) EtMgBr 72
e enylamine
5- Diphenylamin
3 Fe(acac)s (5) EtMgBr 85

Bromoindole e

Note: While this protocol uses a Grignard reagent, the principle of forming an iron-
amide/alkoxide intermediate is relevant. The use of NaOtBu as a base in similar iron-catalyzed
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aminations has been reported, suggesting the feasibility of an iron methoxide-mediated
pathway.

Experimental Protocols

The following are detailed protocols for key iron-catalyzed cross-coupling reactions. These
procedures are based on established literature and can be adapted for specific research
needs.

Protocol 1: Iron-Catalyzed Suzuki-Miyaura Cross-
Coupling with a Potassium Alkoxide Base

This protocol describes the cross-coupling of an aryl boronic ester with an alkyl bromide using
an iron(ll) alkyl precatalyst and potassium ethoxide.[2][3]

Materials:

(FD)Fe(CHzSiMes)(py) precatalyst (10 mol%)
e Aryl boronic ester (1.0 equiv)

o Alkyl bromide (1.2 equiv)

o Potassium ethoxide (KOEt, 1.5 equiv)

e Anhydrous fluorobenzene

e Anhydrous diethyl ether

o Saturated agueous NHa4Cl solution

e Anhydrous magnesium sulfate (MgSOa)

Silica gel for column chromatography

Procedure:
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Reaction Setup: In a nitrogen-filled glovebox, add the (FI)Fe(CHzSiMes)(py) precatalyst, aryl
boronic ester, and potassium ethoxide to an oven-dried Schlenk tube equipped with a
magnetic stir bar.

Solvent and Reagent Addition: Add anhydrous fluorobenzene to the Schlenk tube, followed
by the alkyl bromide.

Reaction Execution: Seal the Schlenk tube and place it in a preheated oil bath at 80 °C. Stir
the reaction mixture for 24 hours.

Work-up: After cooling to room temperature, quench the reaction by the addition of saturated
agueous NHaCl solution.

Extraction: Extract the aqueous layer with diethyl ether (3 x 20 mL).

Drying and Concentration: Combine the organic layers, dry over anhydrous MgSOa, filter,
and concentrate under reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Iron-Catalyzed Kumada Cross-Coupling of
Alkyl Halides with Aryl Grighard Reagents

This protocol details the cross-coupling of an alkyl halide with an aryl Grignard reagent using

iron(l1l) chloride as a catalyst precursor.[1]

Materials:

Iron(lIl) chloride (FeCls, 5 mol%)

Alkyl halide (1.0 equiv)

Arylmagnesium bromide (1.3 equiv)

N,N,N',N'-Tetramethylethylenediamine (TMEDA, 1.3 equiv)

Anhydrous tetrahydrofuran (THF)
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1 M Hydrochloric acid (HCI)

Toluene

Anhydrous magnesium sulfate (MgSQOa)

Silica gel for column chromatography
Procedure:

o Catalyst and Substrate Preparation: In a flame-dried, nitrogen-purged round-bottom flask,
prepare a solution of the alkyl halide and FeCls in THF.

e Cooling: Cool the solution to -5 °C in an ice-salt bath.

o Grignard Reagent Addition: Prepare a mixture of the arylmagnesium bromide and TMEDA in
THF and add it dropwise to the cooled solution, maintaining the internal temperature at -5
°C.

e Reaction Execution: Stir the reaction mixture at -5 °C for 30 minutes after the addition is
complete.

¢ Quenching: Quench the reaction by the addition of 1 M HCI.
o Extraction: Extract the aqueous layer with toluene (3 x 15 mL).

e Drying and Concentration: Dry the combined organic extracts over anhydrous MgSOa, filter,
and remove the solvent under reduced pressure.

« Purification: Purify the crude product by column chromatography on silica gel.

Mandatory Visualizations

The following diagrams illustrate the proposed workflow and catalytic cycle for iron-catalyzed
cross-coupling reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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Contact our Ph.D. Support Team for a compatibility check
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